Cas no 78655-79-5 (Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-)
78655-79-5 structure
Product Name:Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
CAS No:78655-79-5
MF:C7H14O3
MW:146.184262752533
CID:534164
PubChem ID:10261214
Update Time:2025-04-19
Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
- 78655-79-5
- DTXSID50437408
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- Inchi: 1S/C7H14O3/c1-4-6(8)5(2)7(9)10-3/h5-6,8H,4H2,1-3H3/t5-,6-/m1/s1
- InChI Key: DPSANHWICFQPHY-PHDIDXHHSA-N
- SMILES: O[C@H](CC)[C@H](C(=O)OC)C
Computed Properties
- Exact Mass: 146.094294304g/mol
- Monoisotopic Mass: 146.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5Ų
Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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